Cas no 2172256-11-8 (5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172256-11-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5888625
• PubChem ID: 165587384
• Update Time: 2025-07-22

5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1610536
• 5-ethyl-1-[(2-hydroxyphenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 2172256-11-8

• Inchi： 1S/C12H13N3O2/c1-2-11-10(8-16)13-14-15(11)7-9-5-3-4-6-12(9)17/h3-6,8,17H,2,7H2,1H3
• InChI Key： BHXZOIZLWFZLNE-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN1C(=C(C=O)N=N1)CC

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172256-11-8): An Overview

5-Ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172256-11-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is characterized by a triazole ring system substituted with an ethyl group and a 2-hydroxyphenylmethyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various therapeutic applications. The hydroxyl group on the phenyl ring can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets.

Recent research has focused on the synthesis and biological evaluation of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The authors attributed this activity to the triazole ring's ability to disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has shown promise as an antioxidant agent. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. A study in Free Radical Biology and Medicine demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative damage. The hydroxyl group on the phenyl ring plays a crucial role in this antioxidant activity by facilitating electron transfer reactions.

The synthesis of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde involves several steps, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is highly efficient and allows for the rapid assembly of complex molecules with high yields. The subsequent functionalization steps involve the introduction of the ethyl group and the 2-hydroxyphenylmethyl moiety using standard organic synthesis techniques.

One of the key advantages of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is its bioavailability. The compound's structure enhances its ability to cross biological membranes, making it suitable for oral administration. This property is particularly important for developing drugs that need to reach specific target sites within the body.

The pharmacokinetic profile of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has been studied extensively. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver via cytochrome P450 enzymes and excreted through both renal and biliary pathways.

In terms of toxicity, 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has been found to be well-tolerated at therapeutic doses. Acute toxicity studies in animal models have not shown any significant adverse effects at doses up to several hundred milligrams per kilogram of body weight. However, chronic toxicity studies are still ongoing to ensure long-term safety.

The potential applications of 5-ethyl-1-(2-hydroxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde extend beyond its antimicrobial and antioxidant properties. Recent research has explored its use as a catalyst in organic synthesis reactions due to its ability to stabilize transition states and facilitate bond formation. This property makes it a valuable tool for synthetic chemists working on complex molecule synthesis.

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